1-[2-(4-Methoxy-phenoxy)-ethyl]-1H-benzoimidazol-2-ylamine

• IUPAC Name: 1-[2-(4-methoxyphenoxy)ethyl]benzimidazol-2-amine
• InChI: InChI=1S/C16H17N3O2/c1-20-12-6-8-13(9-7-12)21-11-10-19-15-5-3-2-4-14(15)18-16(19)17/h2-9H,10-11H2,1H3,(H2,17,18)
• InChI Key: SWTGVGMUAVYHSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCN2C3=CC=CC=C3N=C2N
• Molecular Formula: C16H17N3O2
• DSSTOX Substance ID: DTXSID50354747
• Molecular Weight: 283.32 g/mol
• Solubility: >42.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 325822-94-4

Description

1-[2-(4-Methoxy-phenoxy)-ethyl]-1H-benzoimidazol-2-ylamine is a useful research compound. Its molecular formula is C16H17N3O2 and its molecular weight is 283.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >42.5 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Properties

1-[2-(4-Methoxy-phenoxy)-ethyl]-1H-benzoimidazol-2-ylamine derivatives have been explored for their antimicrobial properties. For instance, the synthesis of 1H-benzoimidazol-2-ylamine derivatives revealed significant antimicrobial activities. This includes research on compounds with potential for treating bacterial and fungal infections (Benvenuti et al., 1997), (Salahuddin et al., 2017), (El-Meguid, 2014).

Luminescent Properties

The compound and its derivatives have been studied for their luminescent properties, particularly in the context of phosphorescent materials and lanthanide complexes. This includes the development of iridium complexes with reduced concentration quenching effects and their potential applications in electrophosphorescence devices (Zhang et al., 2013), and the exploration of luminescent lanthanide complexes for potential applications in sensing and imaging (Yang et al., 2011).

Antihypertensive Activity

There is research indicating the potential antihypertensive activity of this compound derivatives. These studies have synthesized novel compounds and evaluated their effectiveness in reducing blood pressure (Sharma et al., 2010).

Antioxidative Activity

The antioxidative properties of derivatives have also been a focus, with studies indicating their effectiveness in scavenging free radicals. This suggests potential applications in fields like aging and chronic diseases (Wang, 2009).